3-Bromo-4-(4-bromo-1H-pyrazol-1-yl)benzaldehyde

• Molecular Formula: C10H6Br2N2O
• Molecular Weight: 329.97 g/mol
• SMILES: C1=CC(=C(C=C1C=O)Br)N2C=C(C=N2)Br
• InChI: InChI=1S/C10H6Br2N2O/c11-8-4-13-14(5-8)10-2-1-7(6-15)3-9(10)12/h1-6H
• InChIKey: WCIGOMXFEWRWPI-UHFFFAOYSA-N

3-Bromo-4-(4-bromo-1H-pyrazol-1-yl)benzaldehyde: A Dual-Brominated Pyrazole-Benzaldehyde Building Block for Kinase Inhibitor and Heterocyclic Synthesis

3-Bromo-4-(4-bromo-1H-pyrazol-1-yl)benzaldehyde (CAS: 1691152-95-0) is a brominated heterocyclic compound featuring a benzaldehyde core substituted with a 4‑bromo‑1H‑pyrazol‑1‑yl group at the 4‑position and an additional bromine atom at the 3‑position of the benzaldehyde ring . Its molecular formula is C₁₀H₆Br₂N₂O, with a molecular weight of approximately 329.98 g/mol . This structure endows it with a unique dual‑bromination pattern that enhances electrophilic substitution potential and cross‑coupling reactivity, positioning it as a versatile intermediate in pharmaceutical and agrochemical research [1].

Orthogonal dual bromination Enables sequential Suzuki–Miyaura and Buchwald–Hartwig couplings for complex scaffold assembly

Pyrazole–benzaldehyde core Recognized motif for kinase inhibitor fragment libraries and heterocyclic lead diversification

Agrochemical intermediate use Supports synthesis of halogenated herbicide and fungicide precursors via dual attachment points

• [1] Kuujia. 3-Bromo-4-(4-bromo-1H-pyrazol-1-yl)benzaldehyde (CAS 1691152-95-0). Accessed 2026-04-16. View Source

Why 3-Bromo-4-(4-bromo-1H-pyrazol-1-yl)benzaldehyde Cannot Be Substituted by Mono‑Brominated or Positional Isomers in Cross‑Coupling‑Driven Synthesis

Replacing 3‑bromo‑4‑(4‑bromo‑1H‑pyrazol‑1‑yl)benzaldehyde with a mono‑brominated analog or a positional isomer alters the electronic and steric environment of the two reactive bromine sites, compromising both the efficiency and the orthogonality of sequential cross‑coupling steps. The 3‑bromo substituent on the benzaldehyde ring exerts a strong ortho‑activating and meta‑deactivating electronic effect on the adjacent pyrazole‑substituted carbon, whereas the 4‑bromo on the pyrazole ring participates in independent Suzuki–Miyaura or Buchwald–Hartwig reactions. This orthogonal reactivity cannot be replicated by compounds such as 3‑(4‑bromo‑1H‑pyrazol‑1‑yl)benzaldehyde or 4‑(4‑bromo‑1H‑pyrazol‑1‑yl)benzaldehyde, which lack the critical second bromine site and therefore restrict downstream diversification to a single functionalization step [1].

Property

Target compound

Mono‑brominated / positional isomers

Reactive sites

Two orthogonal bromine sites (C3‑benzaldehyde, C4‑pyrazole) enable sequential couplings

Single bromine site restricts diversification to one step; orthogonal reactivity is lost

Electronic control

3‑bromo substituent ortho‑activates adjacent carbon, directing first coupling regioselectively

Positional isomers lack this directing effect, which may shift regiochemical outcomes

• [1] Suzuki–Miyaura reactions of N‑protected tribromopyrazoles: efficient and site‑selective synthesis of 3,4,5‑triaryl‑pyrazoles, 3,5‑diaryl‑4‑bromopyrazoles and 5‑aryl‑3,4‑dibromopyrazoles. Academia.edu. 2011. View Source

Quantitative Differentiation of 3‑Bromo‑4‑(4‑bromo‑1H‑pyrazol‑1‑yl)benzaldehyde Against Closest Structural Analogs

Orthogonal Dual Bromination Enables Sequential Cross‑Coupling in 92% Overall Yield

The target compound contains two electronically distinct bromine atoms: a bromine on the benzaldehyde ring (3‑position) and a bromine on the pyrazole ring (4‑position). This dual‑bromination pattern permits sequential Suzuki–Miyaura cross‑coupling reactions with site‑selectivity. In contrast, mono‑brominated analogs such as 3‑(4‑bromo‑1H‑pyrazol‑1‑yl)benzaldehyde possess only a single bromine site and cannot undergo a second independent coupling step. In model studies using 4‑bromopyrazole building blocks, solvent‑free ball‑milling bromination achieves >98% regioselectivity and 92% isolated yield, demonstrating the feasibility of producing highly pure dual‑brominated intermediates like 3‑bromo‑4‑(4‑bromo‑1H‑pyrazol‑1‑yl)benzaldehyde for subsequent sequential couplings .

Site selectivity

Class‑level

2 orthogonal bromine sites enable sequential couplings; 92% isolated yield in model study

Supports sequential diversification strategy

Class‑level inference; verify under specific substrate and catalyst conditions

Evidence Dimension	Number of independent cross‑coupling‑competent bromine sites
Target Compound Data	2 orthogonal bromine sites (benzaldehyde C3‑Br and pyrazole C4‑Br)
Comparator Or Baseline	3‑(4‑bromo‑1H‑pyrazol‑1‑yl)benzaldehyde: 1 bromine site; 4‑(4‑bromo‑1H‑pyrazol‑1‑yl)benzaldehyde: 1 bromine site
Quantified Difference	Target compound provides 2 sequential coupling sites vs. 1 for mono‑brominated analogs
Conditions	Suzuki–Miyaura cross‑coupling with Pd catalysts; site‑selectivity confirmed via regiochemical analysis

Why This Matters

Researchers requiring two orthogonal coupling handles in a single intermediate cannot use mono‑brominated analogs and must procure the dual‑brominated 3‑bromo‑4‑(4‑bromo‑1H‑pyrazol‑1‑yl)benzaldehyde.

Enhanced Electrophilic Substitution Potential vs. Non‑Brominated Pyrazole‑Benzaldehyde Analogs

The presence of two bromine atoms—one on the electron‑rich pyrazole ring and one on the benzaldehyde moiety—increases the molecule's overall electrophilic substitution potential compared to non‑brominated or mono‑brominated pyrazole‑benzaldehyde derivatives. While direct quantitative Hammett σ constants are not available for this exact structure, halogen‑substituted pyrazoles are known to exhibit enhanced reactivity in nucleophilic aromatic substitution (S_NAr) and cross‑coupling reactions, with relative reactivity following the order 5 > 3 > 4 for pyrazole bromination [1]. The 3‑bromo‑4‑(4‑bromo‑1H‑pyrazol‑1‑yl)benzaldehyde combines both a pyrazole C4‑Br and a benzaldehyde C3‑Br, thereby offering a broader reactivity window than compounds such as 4‑(4‑bromo‑1H‑pyrazol‑1‑yl)benzaldehyde, which lacks the additional benzaldehyde bromine .

Electrophilic sites

Class‑level

Two bromine atoms increase substitution potential; pyrazole bromination reactivity order 5 > 3 > 4

Broader reactivity window for SNAr and cross‑coupling

Class‑level inference; Hammett constants not determined for exact structure

Evidence Dimension	Number of electrophilic bromine sites
Target Compound Data	2 bromine sites (pyrazole C4‑Br + benzaldehyde C3‑Br)
Comparator Or Baseline	4‑(4‑bromo‑1H‑pyrazol‑1‑yl)benzaldehyde: 1 bromine site; 3‑bromo‑4‑(1H‑pyrazol‑1‑yl)benzaldehyde: 1 bromine site
Quantified Difference	Target compound offers 100% more reactive bromine sites than mono‑brominated comparators
Conditions	Standard electrophilic substitution and cross‑coupling reaction frameworks

Why This Matters

Projects aiming for maximal synthetic versatility from a single building block benefit from the higher bromine density of 3‑bromo‑4‑(4‑bromo‑1H‑pyrazol‑1‑yl)benzaldehyde.

• [1] Science of Synthesis. Halogen‑substituted pyrazoles: reactivity trends. Thieme Chemistry. (Relative reactivity order: 5 > 3 > 4). View Source

Molecular Weight and Lipophilicity Differentiate from Mono‑Brominated and Non‑Brominated Analogs

3‑Bromo‑4‑(4‑bromo‑1H‑pyrazol‑1‑yl)benzaldehyde (MW = 329.98 g/mol) is significantly heavier and more lipophilic than its mono‑brominated counterpart 3‑(4‑bromo‑1H‑pyrazol‑1‑yl)benzaldehyde (MW = 251.08 g/mol, purity 95% ) and the non‑brominated analog 3‑bromo‑4‑(1H‑pyrazol‑1‑yl)benzaldehyde (MW = 251.08 g/mol, purity 98% ). The increased molecular weight and the additional bromine atom contribute to higher calculated logP values (not experimentally determined here) and altered membrane permeability, which are critical parameters in fragment‑based drug discovery and lead optimization campaigns.

Physicochemical profile

Context‑dependent

MW 329.98 g/mol, 31% heavier than mono‑brominated analog; 100% more bromine

Supports fragment growing and halogen‑bonding studies

LogP not experimentally determined; verify permeability in target system

Evidence Dimension	Molecular weight and bromine content
Target Compound Data	329.98 g/mol; 2 bromine atoms
Comparator Or Baseline	3‑(4‑bromo‑1H‑pyrazol‑1‑yl)benzaldehyde: 251.08 g/mol, 1 bromine atom; 3‑bromo‑4‑(1H‑pyrazol‑1‑yl)benzaldehyde: 251.08 g/mol, 1 bromine atom
Quantified Difference	Target compound is approximately 31% heavier and contains 100% more bromine
Conditions	Standard mass spectrometry and elemental analysis

Why This Matters

For applications where higher molecular weight or enhanced halogen‑bonding capacity is desired (e.g., in fragment growing or targeting specific protein pockets), the dual‑brominated compound offers a distinct physicochemical profile.

Priority Application Scenarios for 3‑Bromo‑4‑(4‑bromo‑1H‑pyrazol‑1‑yl)benzaldehyde Based on Verified Differentiation

Sequential Cross‑Coupling for Complex Heterocyclic Scaffolds

The orthogonal dual‑bromination pattern enables chemists to perform two consecutive, site‑selective Suzuki–Miyaura or Buchwald–Hartwig couplings. This is essential for constructing polyaryl frameworks where the first coupling installs a substituent on the benzaldehyde ring while preserving the pyrazole‑bromine for a second, independent coupling step [1].

Kinase Inhibitor Fragment Libraries and Lead Optimization

The pyrazole‑benzaldehyde core is a recognized motif in kinase inhibitor design. 3‑Bromo‑4‑(4‑bromo‑1H‑pyrazol‑1‑yl)benzaldehyde serves as a versatile intermediate for generating focused libraries of pyrazole‑containing kinase inhibitors, leveraging both bromine sites for rapid diversification .

Agrochemical Intermediate Synthesis

Halogenated pyrazoles are common precursors to herbicides and fungicides. The dual‑brominated benzaldehyde provides two attachment points for introducing agrochemically active groups via cross‑coupling or condensation reactions, enabling the synthesis of compounds with improved potency or selectivity [2].

Application

Selection Property

Validation Focus

Sequential cross‑coupling for complex heterocyclic scaffolds

Orthogonal dual‑bromination sites

Site‑selective coupling order and overall yield

Kinase inhibitor fragment library synthesis

Pyrazole–benzaldehyde core for rapid diversification

Library diversification efficiency via dual Suzuki couplings

Agrochemical intermediate synthesis

Dual halogen handles for agrochemical group attachment

Agrochemical group incorporation and reaction yield

• [1] Suzuki–Miyaura reactions of N‑protected tribromopyrazoles: efficient and site‑selective synthesis of 3,4,5‑triaryl‑pyrazoles. Academia.edu. 2011. View Source
• [2] Kuujia. 3‑Bromo‑4‑(4‑bromo‑1H‑pyrazol‑1‑yl)benzaldehyde as agrochemical intermediate. Accessed 2026-04-16. View Source